Cas no 85195-22-8 (5-Isothiazolecarboxylicacid,4-amino-3-(hydroxymethyl)-,ethylester(9CI))
85195-22-8 structure
Product Name:5-Isothiazolecarboxylicacid,4-amino-3-(hydroxymethyl)-,ethylester(9CI)
CAS No:85195-22-8
MF:C7H10N2O3S
MW:202.230900287628
CID:707787
Update Time:2023-03-28
5-Isothiazolecarboxylicacid,4-amino-3-(hydroxymethyl)-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 5-Isothiazolecarboxylicacid, 4-amino-3-(hydroxymethyl)-, ethyl ester
- 5-Isothiazolecarboxylicacid,4-amino-3-(hydroxymethyl)-,ethylester(9CI)
- ethyl 4-amino-3-(hydroxymethyl)isothiazole-5-carboxylate
- 5-Isothiazolecarboxylic acid, 4-amino-3-(hydroxymethyl)-, ethyl ester
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- Inchi: 1S/C7H10N2O3S/c1-2-12-7(11)6-5(8)4(3-10)9-13-6/h10H,2-3,8H2,1H3
- InChI Key: JRWSLICNZUTGKC-UHFFFAOYSA-N
- SMILES: S1C(C(OCC)=O)=C(N)C(CO)=N1
Computed Properties
- Exact Mass: 202.041
- Monoisotopic Mass: 202.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114A^2
5-Isothiazolecarboxylicacid,4-amino-3-(hydroxymethyl)-,ethylester(9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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